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Compound of Interest

Compound Name: Limonene dioxide

Cat. No.: B1580516 Get Quote

CAS Number: 96-08-2

This technical guide provides an in-depth overview of limonene dioxide, a bicyclic

monoterpene oxide derived from limonene.[1] It is intended for researchers, scientists, and

drug development professionals, offering comprehensive data on its properties, synthesis, and

analysis.

Chemical and Physical Properties
Limonene dioxide is a colorless to pale yellow liquid with a characteristic citrus-like or mild

methanol-like odor.[1][2][3] It is a versatile molecule with applications as a solvent, in cleaning

products, and as an intermediate in organic synthesis.[1] Its potential antimicrobial and

antioxidant properties have also been a subject of study.[1]

Quantitative data on the physicochemical properties of limonene dioxide are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₀H₁₆O₂ [1][4][5][6]

Molecular Weight 168.24 g/mol [1][2][4][6]

CAS Number 96-08-2 [1][2][4][6]

Appearance Colorless to light yellow liquid [1][4]

Boiling Point 242 °C [2][4][6]

Melting Point < -60 °C [3]

Density 1.0287 g/cm³ at 20 °C [2][3][6]

Flash Point 95.2 °C to 118 °C [2][5]

Solubility

Slightly soluble in water;

miscible with methanol,

benzene, carbon tetrachloride,

and hexane.

[2][3][4]

Vapor Pressure 0.02 mmHg at 20 °C [3]

Toxicological Data
The toxicological profile of limonene dioxide indicates moderate toxicity upon dermal

exposure and mild toxicity via ingestion. It is also recognized as a skin irritant.[4] Key

toxicological data are presented below.
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Metric Value Species
Route of
Exposure

Source(s)

LC50 60,000 mg/m³ Rat Inhalation [2]

Toxicity

Summary

Moderately toxic

by skin contact

and

intramuscular

routes. Mildly

toxic by

ingestion. A skin

irritant.

- - [4]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of limonene dioxide are crucial for

reproducible research. The following sections provide established protocols.

Synthesis of Limonene Dioxide via Epoxidation
A common method for the synthesis of limonene dioxide is the epoxidation of limonene. One

established protocol utilizes Oxone as the oxidizing agent in a biphasic system.[4]

Materials:

R-(+)-limonene

Oxone (potassium peroxymonosulfate)

Sodium bicarbonate (NaHCO₃)

Acetone

Ethyl acetate

Water

Three-neck round-bottom flask
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Syringe pump

Procedure:

In a three-neck round-bottom flask, combine 40 mL of water, 3.55 g of sodium bicarbonate,

4.90 g of acetone, 40 mL of ethyl acetate, and 8.5 mmol of R-(+)-limonene.[4]

Prepare a solution of 5.20 g of Oxone in 50 mL of water.[4]

Add the Oxone solution dropwise to the limonene mixture at a flow rate of 1 mL/min using a

syringe pump at room temperature.[4]

After the addition is complete, continue to stir the reaction mixture vigorously for another

hour.[4]

The product, limonene dioxide, can then be isolated from the organic phase.

Another approach involves the in-situ generation of dimethyl dioxirane (DMDO) in excess

acetone, which has been shown to achieve a high yield of limonene dioxide.[4]

Analytical Methodology: GC-MS with SPME
The analysis of limonene dioxide, particularly in complex matrices like essential oils or

beverages, can be effectively performed using Solid-Phase Microextraction (SPME) followed

by Gas Chromatography-Mass Spectrometry (GC-MS).[6]

Equipment and Materials:

Gas Chromatograph with Mass Spectrometer (GC-MS)

SPME fiber (e.g., 7-µm bonded poly(dimethylsiloxane))

Vials for headspace sampling

Limonene dioxide standard for calibration

Procedure:

Place a known volume (e.g., 1.0 mL) of the sample or standard solution into a sample vial.[6]
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Expose the SPME fiber to the headspace above the sample for a predetermined and

optimized time to allow for the adsorption of volatile compounds, including limonene
dioxide.[6]

Retract the fiber and introduce it into the heated injection port of the GC-MS for thermal

desorption of the analytes.[6]

Separate the components on a suitable GC column (e.g., with a temperature program

starting at 110°C, holding for 6 minutes, then ramping at 20°C/min to 200°C and holding for 1

minute).[6]

Detect and identify limonene dioxide using the mass spectrometer. Quantitation can be

achieved using an external standard calibration curve.[6]

Visualizations
To further elucidate the experimental processes, the following diagrams illustrate the synthesis

and analytical workflows for limonene dioxide.
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Caption: Workflow for the synthesis of limonene dioxide.
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Caption: Workflow for the analysis of limonene dioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1580516?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8469233/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8469233/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7495740/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7495740/
https://www.researchgate.net/figure/Typical-reaction-scheme-for-the-epoxidation-of-limonene-with-hydrogen-peroxide-H2O2-as_fig1_326909803
https://scispace.com/pdf/catalyst-free-epoxidation-of-limonene-to-limonene-dioxide-5879t4c0qk.pdf
https://pubs.acs.org/doi/10.1021/acsomega.2c02423
https://academic.oup.com/chromsci/article-pdf/41/1/31/1065690/41-1-31.pdf
https://www.benchchem.com/product/b1580516#limonene-dioxide-cas-number-and-properties
https://www.benchchem.com/product/b1580516#limonene-dioxide-cas-number-and-properties
https://www.benchchem.com/product/b1580516#limonene-dioxide-cas-number-and-properties
https://www.benchchem.com/product/b1580516#limonene-dioxide-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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